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Compound of Interest

Compound Name: CAY10602

Cat. No.: B1668654

Authored for: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of
CAY10602, a SIRT1 activator used in laboratory research. Adherence to these procedures is
critical for ensuring personnel safety, environmental protection, and regulatory compliance. The
primary source for this guidance is the manufacturer's Safety Data Sheet (SDS), which should
always be consulted before handling the chemical.[1][2]

Pre-Disposal Safety and Handling

Before beginning any disposal-related activities, ensure you are wearing the appropriate
Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:

PPE Item Specification

Gloves Standard laboratory nitrile or latex gloves
Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

CAY10602 is supplied as a crystalline solid and should be handled in a well-ventilated area to
avoid inhalation of any dust particles.[2] Avoid direct contact with skin and eyes. In case of

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1668654?utm_src=pdf-interest
https://www.benchchem.com/product/b1668654?utm_src=pdf-body
https://www.caymanchem.com/product/10009796/cay10602
https://cdn.caymanchem.com/cdn/insert/10009796.pdf
https://www.benchchem.com/product/b1668654?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/10009796.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

accidental contact, flush the affected area with copious amounts of water.

Waste Characterization

The first step in proper chemical disposal is to characterize the waste. Based on available
Safety Data Sheets, CAY10602 is not classified as a hazardous waste under Regulation (EC)
No 1272/2008. However, it is crucial to consult your institution's specific guidelines and local
regulations, as waste disposal requirements can vary.[3][4][5][6]

Key Properties of CAY10602:

Property Value

Physical State Crystalline Solid

Solubility Soluble in DMSO and dimethylformamide
Hazard Classification Not classified as hazardous

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the disposal of CAY10602. This
workflow is designed to ensure that the waste is handled safely and in accordance with general
laboratory best practices.
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Phase 1: Preparation Phase 2: Solid Waste Disposal Phase 3: Contaminated Waste Disposal Phase 4: Decontamination
3. Place Unused/Expired Solid CAY10602 6. Collect Contaminated Items
into a labeled, sealed container. (e.g., pipette tips, tubes, gloves)

4. Label as 'Non-Hazardous Chemical Waste'

1. Don PPE
(Gloves, Goggles, Lab Coat)

9. Clean work surfaces with
a suitable solvent (e.g., 70% ethanol).

2. Segregate CAY10602 Waste
(Solid vs. Contaminated Materials)

10. Remove and dispose of PPE

(7. Place in a designated, sealed waste bag or contamen) in the appropriate waste stream.

;

5. Arrange for disposal via 8. Dispose of as solid laboratory waste
Institutional EHS or licensed contractor. per institutional guidelines.

Include Compound Name and Quantity.

11. Wash hands thoroughly.

Click to download full resolution via product page

Caption: CAY10602 Disposal Workflow

Detailed Experimental Protocols Referenced

While specific experimental protocols for the disposal of CAY10602 are not published in peer-
reviewed literature, the procedures outlined above are based on established best practices for
the disposal of non-hazardous solid chemical waste in a laboratory setting.[3][4][5][6] The core
principle is to segregate chemical waste from general laboratory trash and to ensure it is clearly
labeled for collection by a certified waste disposal contractor or your institution's Environmental
Health and Safety (EHS) department.

For solutions of CAY10602 in solvents such as DMSO:

o Consult the SDS for the solvent. The disposal procedure will be dictated by the hazards
associated with the solvent.

o Collect the waste solution in a designated, sealed, and properly labeled container. The label
should indicate all chemical components and their approximate concentrations.

» Dispose of the solvent waste through your institution's hazardous waste program. Do not
pour chemical waste down the drain unless explicitly permitted by your EHS department for
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specific, neutralized, non-hazardous solutions.

Mandatory Visualization of Logical Relationships

The following diagram illustrates the decision-making process for the disposal of CAY10602
and related materials.

CAY10602 Waste Generated

Is the waste pure, solid CAY10602?

No Yes

Is it labware contaminated
with CAY10602?

Package in a sealed, labeled container.
Dispose as Non-Hazardous Chemical Waste.

Is it a solution of CAY10602
in a solvent?

Place in a designated container for
solid laboratory waste.

Collect in a labeled hazardous waste container. o .
: S Consult Institutional EHS for guidance.
Follow solvent disposal guidelines.

Click to download full resolution via product page
Caption: Decision Tree for CAY10602 Waste Disposal

By following these procedures, researchers can ensure the safe and compliant disposal of
CAY10602, contributing to a secure and environmentally responsible laboratory environment.
Always prioritize your institution's specific waste management policies and consult your EHS
department with any questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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